Cas no 1804077-26-6 (1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804077-26-6
• MF: C₁₁H₇BrF₆OS
• MW: 381.132102251053
• CID: 4976451
• Update Time: 2025-10-30

1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H7BrF6OS/c12-5-8(19)4-6-3-7(10(13,14)15)1-2-9(6)20-11(16,17)18/h1-3H,4-5H2
• InChI Key： TVTVUIQFLCMWMG-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(F)(F)F)C=CC=1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804077-26-6)

The compound 1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804077-26-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. The presence of both trifluoromethyl and trifluoromethylthio groups in its structure enhances its lipophilicity and metabolic stability, making it an attractive candidate for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in a range of diseases such as cancer and inflammatory disorders.

One of the most notable findings in recent literature is the compound's utility in the development of covalent inhibitors. The bromoacetone moiety serves as an electrophilic warhead, enabling the formation of covalent bonds with nucleophilic residues in target proteins. This mechanism has been exploited to design highly selective and potent inhibitors, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry, where derivatives of 1804077-26-6 were shown to exhibit nanomolar affinity for their intended targets.

In addition to its applications in drug discovery, 1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one has also been investigated for its potential in chemical biology probes. Its ability to selectively modify proteins has made it a valuable tool for studying protein function and interaction networks. Recent work has utilized this compound to develop activity-based probes that can profile enzyme activities in complex biological samples, providing insights into disease mechanisms and potential therapeutic targets.

Despite these promising developments, challenges remain in the optimization of this compound's physicochemical properties and selectivity profile. Current research efforts are focused on structural modifications to improve its drug-like characteristics while maintaining its biological activity. Computational modeling and structure-activity relationship studies are being employed to guide these optimization efforts, as reported in several recent preprints and conference presentations.

In conclusion, 1-Bromo-3-(5-(trifluoromethyl)-2-(trifluoromethylthio)phenyl)propan-2-one represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and chemical biology. The ongoing research on this compound and its derivatives continues to yield valuable insights that may contribute to the development of novel therapeutic agents. Future studies will likely focus on expanding its applications to additional target classes and further optimizing its pharmacological properties for clinical translation.